Cas no 77493-04-0 (2-(1,2,4-benzotriazin-3-yl)acetamide)

• Product Name: 2-(1,2,4-benzotriazin-3-yl)acetamide
• CAS No: 77493-04-0
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 1785290
• PubChem ID: 53671
• Update Time: 2025-04-21

2-(1,2,4-benzotriazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-benzotriazin-3-yl)acetamide
• 1,2,4-Benzotriazin-3-ylessigsaeureamid
• 2-benzo[e]1,2,4-triazin-3-ylacetamide
• ZINC01853863
• AC1L1FDC
• 1,2,4-BENZOTRIAZINE-3-ACETAMIDE
• BRN 5739034
• LS-41504
• ST51036126
• 1,2,4-Benzotriazin-3-ylessigsaeureamid; 2-benzo[e]1,2,4-triazin-3-ylacetamide; ZINC01853863; AC1L1FDC; 1,2,4-BENZOTRIAZINE-3-ACETAMIDE; BRN 5739034; LS-41504; ST51036126;
• 2-(1,2,4-Benzotriazin-3-yl)ethanimidic acid
• AKOS024385457
• DTXSID80998678
• 77493-04-0

• Inchi： 1S/C9H8N4O/c10-8(14)5-9-11-6-3-1-2-4-7(6)12-13-9/h1-4H,5H2,(H2,10,14)
• InChI Key： QETXMGDPXHAZDG-UHFFFAOYSA-N
• SMILES： O=C(CC1=NN=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 188.06994
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.76